Cas no 2168764-01-8 (2-amino-3-hydroxy-3-3-(propan-2-yl)phenylpropanoic acid)

• Product Name: 2-amino-3-hydroxy-3-3-(propan-2-yl)phenylpropanoic acid
• CAS No: 2168764-01-8
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• CID: 6339565
• PubChem ID: 165792687
• Update Time: 2025-06-21

2-amino-3-hydroxy-3-3-(propan-2-yl)phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-hydroxy-3-3-(propan-2-yl)phenylpropanoic acid
• 2168764-01-8
• 2-amino-3-hydroxy-3-[3-(propan-2-yl)phenyl]propanoic acid
• EN300-1756638

• Inchi： 1S/C12H17NO3/c1-7(2)8-4-3-5-9(6-8)11(14)10(13)12(15)16/h3-7,10-11,14H,13H2,1-2H3,(H,15,16)
• InChI Key： IHHSXLJHQHLJFM-UHFFFAOYSA-N
• SMILES： OC(C(C(=O)O)N)C1C=CC=C(C=1)C(C)C

Computed Properties

• Exact Mass: 223.12084340g/mol
• Monoisotopic Mass: 223.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 83.6Ų

Additional information on 2-amino-3-hydroxy-3-3-(propan-2-yl)phenylpropanoic acid

Professional Introduction to 2-amino-3-hydroxy-3-(propan-2-yl)phenylpropanoic Acid (CAS No. 2168764-01-8)

2-amino-3-hydroxy-3-(propan-2-yl)phenylpropanoic acid, identified by the CAS number 2168764-01-8, is a compound of significant interest in the field of chemical and biomedical research. This molecule, characterized by its unique structural framework, has garnered attention due to its potential applications in various therapeutic and diagnostic contexts. The presence of both amino and hydroxyl functional groups, along with a propyl-substituted phenyl ring, contributes to its diverse chemical reactivity and biological interactions.

The compound’s structure is particularly noteworthy for its potential role in drug design and development. The combination of a phenyl ring with substituents at the 3-position enhances its binding affinity to specific biological targets. This feature makes it a valuable candidate for further exploration in medicinal chemistry, especially in the context of enzyme inhibition and receptor modulation.

Recent studies have highlighted the importance of structurally diverse compounds in addressing complex biological pathways. The 2-amino-3-hydroxy-3-(propan-2-yl)phenylpropanoic acid molecule has been investigated for its interactions with various enzymes and receptors, suggesting a broad spectrum of potential therapeutic applications. For instance, its ability to modulate the activity of certain kinases and phosphatases has been explored in preclinical models, indicating its potential as an anti-inflammatory or anti-cancer agent.

The hydroxyl group in the molecule plays a crucial role in its pharmacological profile. Hydroxylated compounds are known to exhibit enhanced solubility and bioavailability, which are critical factors in drug development. Additionally, the propyl substituent on the phenyl ring contributes to steric hindrance, which can influence binding kinetics and thermodynamics. These structural features make 2-amino-3-hydroxy-3-(propan-2-yl)phenylpropanoic acid a promising scaffold for designing novel therapeutic agents.

In vitro studies have demonstrated the compound’s ability to interact with biological targets in a manner consistent with potential therapeutic effects. For example, its interaction with certain protein kinases has been shown to inhibit their activity, leading to reduced inflammation and cell proliferation. These findings are particularly relevant given the increasing recognition of protein kinases as key targets in treating chronic diseases such as cancer and autoimmune disorders.

The synthesis of 2-amino-3-hydroxy-3-(propan-2-yl)phenylpropanoic acid presents unique challenges due to its complex structural features. However, advances in synthetic chemistry have made it possible to produce this compound with high purity and yield. Techniques such as multi-step organic synthesis, including cross-coupling reactions and hydroxyl group introduction, have been employed to construct the desired molecular framework.

The compound’s stability under various conditions is another critical aspect that has been thoroughly investigated. Studies have shown that it maintains its structural integrity under standard storage conditions, making it suitable for long-term research applications. Additionally, its solubility profile in common solvents has been optimized for use in biochemical assays and high-throughput screening platforms.

The potential applications of 2-amino-3-hydroxy-3-(propan-2-yl)phenylpropanoic acid extend beyond traditional drug development. Its unique chemical properties make it a valuable tool for studying enzyme mechanisms and developing novel biomarkers. Researchers are exploring its use in diagnostic assays where its ability to interact with specific biological targets can be leveraged for early detection of diseases.

The growing interest in natural product-inspired drug design has also highlighted the importance of structurally diverse compounds like 2-amino-3-hydroxy-3-(propan-2-yl)phenylpropanoic acid. By incorporating elements from natural products into synthetic molecules, researchers can create compounds with enhanced biological activity and reduced toxicity. This approach aligns with the broader trend towards green chemistry and sustainable drug development practices.

In conclusion, 2-amino-3-hydroxy-3-(propan-2-yl)phenylpropanoic acid (CAS No. 2168764-01-8) represents a significant advancement in chemical and biomedical research. Its unique structural features, coupled with promising preclinical results, make it a compelling candidate for further investigation. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of novel therapeutic agents and diagnostic tools.